N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2-(naphthalen-2-yloxy)acetamide

• IUPAC Name: N-[[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C23H18N2O5/c26-23(13-27-19-7-5-15-3-1-2-4-16(15)9-19)24-12-18-11-21(30-25-18)17-6-8-20-22(10-17)29-14-28-20/h1-11H,12-14H2,(H,24,26)
• InChI Key: VCNKWMPDNJZKHC-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=CC(=NO3)CNC(=O)COC4=CC5=CC=CC=C5C=C4
• Molecular Formula: C23H18N2O5
• Molecular Weight: 402.4 g/mol

Description

N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2-(naphthalen-2-yloxy)acetamide is a useful research compound. Its molecular formula is C23H18N2O5 and its molecular weight is 402.406. The purity is usually 95%.
BenchChem offers high-quality N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2-(naphthalen-2-yloxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2-(naphthalen-2-yloxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photocatalytic Reactions and Organic Synthesis

The research on naphthalene derivatives and their reactivity, such as the unique oxidative condensation product formed by Naphthalene-2,3-dicarbaldehyde, illustrates their significance in organic synthesis and potential applications in photocatalytic reactions. These compounds are instrumental in the fluorescent detection of amino acids, showcasing their utility in biochemical assays and organic synthesis methodologies (Mcgill et al., 2005).

Anticancer and Antimicrobial Research

Compounds structurally related to N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2-(naphthalen-2-yloxy)acetamide have been evaluated for their anticancer and antimicrobial properties. For example, derivatives of naphthalene linked to 1,3,4-oxadiazoles have shown potential in vitro anticancer activities against various cancer cell lines. These findings suggest that naphthalene derivatives could serve as a platform for the development of novel anticancer agents (Salahuddin et al., 2014).

Molecular Interactions and Structural Analysis

Research on compounds like N-(4-((3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)selanyl)phenyl)acetamide highlights the importance of molecular interactions, such as hydrogen and halogen bonding, in stabilizing crystal structures. This area of study is crucial for understanding the physical properties of chemical compounds and their potential applications in material science and drug design (Gouda et al., 2022).

Anti-HIV Activity

The synthesis of new naphthalene derivatives and their evaluation for anti-HIV activity demonstrate the therapeutic potential of such compounds. By inhibiting the replication of HIV-1 and HIV-2, these compounds contribute to the development of new antiviral drugs, showcasing the role of naphthalene derivatives in medicinal chemistry (Hamad et al., 2010).

Antioxidant, Analgesic, and Anti-inflammatory Properties

The pharmacological evaluation of heterocyclic derivatives, including those related to naphthalene, for their toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions further underscores the versatile applications of such compounds in developing therapeutic agents (Faheem, 2018).